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Compound of Interest

Compound Name: Acetylsalicylic anhydride

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the chemical structure, properties, and
synthesis of acetylsalicylic anhydride. Acetylsalicylic anhydride, also known as aspirin
anhydride, is a derivative of acetylsalicylic acid (aspirin) formed by the dehydration of two

acetylsalicylic acid molecules.[1] It serves as a key intermediate in organic synthesis and is
relevant in pharmaceutical research, particularly as an impurity of Acetylsalicylic Acid.[1][2]

Chemical Identity and Structure

Acetylsalicylic anhydride is chemically designated as (2-acetyloxybenzoyl) 2-
acetyloxybenzoate.[3] Its structure consists of two acetylsalicylate moieties linked by an
anhydride functional group.

o |[UPAC Name: (2-acetyloxybenzoyl) 2-acetyloxybenzoate[3]

e CAS Number: 1466-82-6[1][3][4]

e Molecular Formula: C1sH1407[2][3][4][5]

e SMILES: CC(=0)0OC1=CC=CC=C1C(=0)OC(=0)C2=CC=CC=C20C(=0)C[3]

The molecule's core is the anhydride linkage (-C(O)OC(O)-) connecting two phenyl rings. Each
phenyl ring is substituted with an acetate group (-OCOCHS3) at the ortho position relative to the
anhydride connection.
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Caption: 2D structure of Acetylsalicylic Anhydride.

Physicochemical and Spectroscopic Data

The quantitative properties of acetylsalicylic anhydride are summarized below. This data is

critical for its identification, purification, and application in various chemical processes.

Table 1: Physicochemical Properties

Property Value Reference(s)
Molecular Weight 342.30 g/mol [2][4][5]
Appearance White to Off-White Solid [1][5]

Melting Point 80-85 °C [41[5][6]
Boiling Point 511.2 £ 35.0 °C (Predicted) [41[6]

Density 1.3 + 0.1 g/cm3 (Predicted) [41[6]

| Solubility | Limited in water; moderately soluble in organic solvents such as Chloroform
(slightly) and Ethyl Acetate (slightly). |[1][6] |

Table 2: Spectroscopic Data

Technique

IH NMR

Data (Solvent: CDCls)

Reference(s)

& (ppm): 8.08 (d, 2H, J=7.9

Hz), 7.70 (t, 2H, J=7.8 Hz),

7.40 (t, 2H, J=7.7 Hz), 7.19  [6]
(d, 2H, J=8.1 Hz), 2.31 (s,

6H)

13C NMR

0 (ppm): 169.42, 159.29,
151.83, 135.54, 132.24, [6]
126.29, 124.42, 121.69, 20.89

| IR | v_max (cm~1): 1789 (C=0, anhydride), 1728 (C=0, ester), 1603 (C=C, aromatic) |[6] |
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Experimental Protocols

The synthesis of acetylsalicylic anhydride is typically achieved through the dehydration of
acetylsalicylic acid. The following protocol is based on a method using
dicyclohexylcarbodiimide (DCC) as a coupling agent.

Protocol: Synthesis of Acetylsalicylic Anhydride via DCC Coupling
This protocol describes the conversion of acetylsalicylic acid to its anhydride form.

Materials:

Acetylsalicylic acid

Dicyclohexylcarbodiimide (DCC)

Ethyl acetate

Solvent for dissolution (e.g., anhydrous dichloromethane)
Equipment:

¢ Round-bottom flask

Magnetic stirrer and stir bar

Glass filter funnel

Rotary evaporator

Apparatus for storage at -20°C
Procedure:

» Dissolution: Dissolve acetylsalicylic acid in a suitable anhydrous solvent, such as
dichloromethane, in a round-bottom flask.

o Coupling Agent Addition: Add dicyclohexylcarbodiimide (DCC) to the solution. DCC acts as a
dehydrating agent, facilitating the formation of the anhydride bond between two molecules of
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acetylsalicylic acid.

o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
techniques such as Thin Layer Chromatography (TLC).

« Filtration: Upon completion, a precipitate of dicyclohexylurea (DCU), a byproduct of the
reaction, will form. Filter the suspension through a glass filter to remove the DCU.[6]

o Solvent Evaporation: Evaporate the solvent from the filtrate using a rotary evaporator. This
will yield the crude product as a thick oil.[6]

o Solidification and Storage: Store the resulting oil at -20°C to induce solidification. The final
product is 2-(acetyloxy)benzoic anhydride.[6]

Safety Precautions:
» Handle dicyclohexylcarbodiimide with care as it is a potent allergen and sensitizer.
o All procedures should be performed in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.
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Start: Materials

1. Dissolve Acetylsalicylic Acid
in Anhydrous Solvent

:

2. Add DCC
(Coupling Agent)

:

3. Stir at Room Temperature
(Anhydride Formation)

:

4. Filter to Remove
Dicyclohexylurea (DCU) Byproduct

:

5. Evaporate Solvent
(Rotary Evaporator)

:

6. Solidify Product
at -20°C

Click to download full resolution via product page

Caption: Workflow for the synthesis of Acetylsalicylic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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